Cas no 1806773-98-7 (Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806773-98-7
• MF: C₁₁H₉F₅N₂O₅
• MW: 344.191580533981
• CID: 4842569
• Update Time: 2025-06-14

Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H9F5N2O5/c1-2-22-7(19)3-5-9(23-11(14,15)16)8(10(12)13)6(4-17-5)18(20)21/h4,10H,2-3H2,1H3
• InChI Key： DWDLDRFGGLKVSI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)OCC)C=1OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806773-98-7)

Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806773-98-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are known for their versatile applications in drug discovery and crop protection. The presence of multiple fluorine atoms, including a difluoromethyl and trifluoromethoxy group, enhances its metabolic stability and bioavailability, making it a valuable intermediate in modern synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique physicochemical properties. Researchers and industries are increasingly focusing on compounds like Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate to develop novel therapeutics and agrochemicals. The nitro group in this molecule serves as a key functional moiety, enabling further chemical transformations such as reduction to amines or cyclization reactions. This flexibility makes it a cornerstone in the synthesis of complex molecules targeting various biological pathways.

The compound's CAS No. 1806773-98-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, spectroscopic data, and potential applications in drug design. For instance, its structural features align with trends in precision agriculture and targeted drug delivery, two hot topics in contemporary science. The trifluoromethoxy group is particularly noteworthy, as it is increasingly incorporated into bioactive molecules to improve their lipophilicity and membrane permeability.

From a technical perspective, Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate exhibits remarkable stability under standard laboratory conditions, which simplifies its handling and storage. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. The compound's molecular weight and logP value are critical parameters for researchers optimizing its use in formulations or further derivatization.

In the context of green chemistry, this compound has also been evaluated for its environmental impact. The incorporation of fluorine atoms often reduces the required dosage of active ingredients, aligning with global efforts to minimize chemical footprints. This aspect resonates with current user searches on eco-friendly agrochemicals and sustainable pharmaceuticals, highlighting the compound's alignment with industry trends.

Looking ahead, Ethyl 4-(difluoromethyl)-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate is poised to play a pivotal role in advancing medicinal chemistry and crop science. Its structural motifs are frequently explored in patents and peer-reviewed publications, underscoring its potential to address challenges in disease resistance and pest management. As research continues, this compound is expected to remain a focal point for innovation in synthetic and applied chemistry.